1-{4-Hydroxy-3-[(pyrimidin-2-ylsulfanyl)methyl]phenyl}ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-{4-Hydroxy-3-[(pyrimidin-2-ylsulfanyl)methyl]phenyl}ethan-1-one” is a chemical compound with the CAS number 730992-37-7 . It has a molecular weight of 260.31 and a molecular formula of C13H12N2O2S .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidin-2-ylsulfanyl group attached to a phenyl ring, which is further connected to an ethan-1-one group . The phenyl ring also has a hydroxy group attached to it .Scientific Research Applications
- Researchers have explored the antimicrobial potential of 4-hydroxypent-3-en-2-one. It may exhibit inhibitory effects against bacteria, fungi, or other microorganisms. Further studies could elucidate its mechanism of action and potential therapeutic applications .
- Investigations suggest that derivatives of 4-hydroxypent-3-en-2-one might possess antitumor activity. These compounds could be explored as potential candidates for cancer treatment .
- 4-hydroxypent-3-en-2-one may have anti-inflammatory properties. Researchers have studied its impact on inflammatory pathways, which could lead to the development of novel anti-inflammatory drugs .
- Some studies have investigated the antimalarial potential of 4-hydroxypent-3-en-2-one derivatives. These compounds could contribute to combating malaria, a significant global health challenge .
- The compound’s antioxidant properties are of interest. Antioxidants play a crucial role in protecting cells from oxidative damage, and 4-hydroxypent-3-en-2-one derivatives might contribute to this field .
- Preliminary research suggests that 4-hydroxypent-3-en-2-one derivatives could have anticonvulsant effects. These compounds might be relevant in managing epilepsy or related conditions .
Antimicrobial Activity
Antitumor Properties
Anti-Inflammatory Effects
Antimalarial Research
Antioxidant Activity
Anticonvulsant Investigations
properties
IUPAC Name |
1-[4-hydroxy-3-(pyrimidin-2-ylsulfanylmethyl)phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2S/c1-9(16)10-3-4-12(17)11(7-10)8-18-13-14-5-2-6-15-13/h2-7,17H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSGRSOKTQCMITR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)O)CSC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.